Cas no 2171426-80-3 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• CAS No: 2171426-80-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6585607
• PubChem ID: 165574739
• Update Time: 2025-10-31

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}butanoic acid
• 2171426-80-3
• EN300-1538987

• Inchi： 1S/C26H30N2O5/c1-3-21(23(29)30)27-24(31)26(2)14-8-13-22(26)28-25(32)33-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-22H,3,8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t21-,22?,26?/m0/s1
• InChI Key： SBPGNFVJZXCEEN-OKFDZGCWSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid

Introduction to (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic Acid (CAS No. 2171426-80-3)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid, identified by its CAS number 2171426-80-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique pharmacological properties.

The molecular framework of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid incorporates several key features that are of particular interest to medicinal chemists. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential interactions with biological targets, while the 1-methylcyclopentylformamido group adds another layer of complexity, likely influencing both solubility and metabolic stability. These structural elements are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid makes it an excellent candidate for studying the impact of molecular handedness on biological activity. Research has demonstrated that the (S)-enantiomer often exhibits superior pharmacological profiles, which has driven the demand for efficient synthetic methods to produce this specific isomer.

The synthesis of such complex molecules requires meticulous planning and precise execution. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to achieve high enantiomeric purity. The use of protecting groups and carefully selected reaction conditions ensures that each step proceeds with minimal side reactions, ultimately yielding the desired product with high yield and purity.

The pharmacological potential of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid has been explored in various preclinical studies. Its structure suggests potential applications in the treatment of inflammatory diseases, neurological disorders, and even oncology. The fluorene-based moiety is known for its ability to interact with specific enzymes and receptors, while the amino acid-derived segments provide a scaffold for further derivatization to enhance target specificity.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of multiple functional groups allows for diverse modifications, enabling researchers to fine-tune its properties for specific therapeutic applications. For instance, the carboxylic acid group can be used to form esters or amides, while the amine group can be conjugated with other bioactive molecules. This flexibility makes it an invaluable tool in the development of novel therapeutic agents.

The latest research in this field has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and molecular dynamics simulations have been instrumental in predicting how (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid interacts with its targets at the molecular level. These studies have provided valuable insights into optimizing drug candidates for improved pharmacokinetic properties and reduced toxicity.

In addition to its synthetic significance, this compound also represents a cornerstone in the development of next-generation pharmaceuticals. The integration of advanced chemical principles with cutting-edge biotechnological approaches has opened new avenues for therapeutic innovation. As research continues to uncover the full potential of molecules like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid, we can expect to see more targeted and effective treatments emerge.

The industrial production of such specialized compounds requires stringent quality control measures to ensure consistency and reliability. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that each batch meets predefined specifications. This includes rigorous testing for purity, enantiomeric excess, and stability under various storage conditions.

The global market for advanced pharmaceutical intermediates continues to grow, driven by increasing demand for personalized medicine and innovative therapies. Compounds like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid are at the forefront of this trend, offering unique solutions to complex medical challenges. As research progresses, collaborations between academic institutions, biotech companies, and pharmaceutical manufacturers will be crucial in translating laboratory discoveries into viable therapeutics.

In conclusion, (CAS No. 2171426-80-3) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its complex structure and multifaceted applications make it a valuable asset in the pursuit of novel pharmaceuticals. With ongoing advancements in synthetic chemistry and drug discovery technologies, the future looks promising for compounds like this one, which hold immense potential for improving human health.